4-(1-Methylene-propyl)-morpholine

• Molecular Formula: C8H15NO
• Molecular Weight: 141.21 g/mol
• IUPAC Name: 4-but-1-en-2-ylmorpholine
• InChI: InChI=1S/C8H15NO/c1-3-8(2)9-4-6-10-7-5-9/h2-7H2,1H3
• InChI Key: MAWVJNNUSIQSRX-UHFFFAOYSA-N
• Canonical SMILES: CCC(=C)N1CCOCC1

Description

4-(1-Methylene-propyl)-morpholine is a useful research compound. Its molecular formula is C8H15NO and its molecular weight is 141.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-butanone (6.2 ml, 69 mmol) and morpholine (18.1 ml, 208 mmol) in n-pentane (400 ml) was added dropwise 1 M titanium tetrachloride solution in dichloromethane (38.1 ml, 38.1 mmol) at 0-5° C. The cooling bath was removed and the mixture was stirred for 20 h. The precipitate was removed by filtration and washed with two 100-ml portions of diethyl ether. The filtrate was concentrated in vacuo. The residue was distilled over a vigreux column in a Kugelrohr oven (1 mbar, 40-70° C.) to give the title compound (5.1 g, 52%) as colorless oil.